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Introduction
Naphthalan oil, a rare type of crude oil sourced from Naftalan, Azerbaijan, and Ivanić Grad,

Croatia, has been utilized for its medicinal properties for over a century.[1][2] Unlike

conventional crude oil, Naphthalan is not used for energy production but is renowned for its

therapeutic applications, particularly in dermatology and rheumatology.[3][4] Its unique

composition, rich in naphthenic hydrocarbons, is believed to be the primary contributor to its

bioactive effects.[5][6][7] This guide provides a comprehensive overview of the naphthenic

hydrocarbons present in Naphthalan oil, their biological activities, and the experimental

evidence supporting their therapeutic potential.

The therapeutic efficacy of Naphthalan oil is attributed to its unique chemical makeup. It is a

dense, viscous mixture containing a significant proportion of cycloalkanes, also known as

naphthenic hydrocarbons.[3] Purified forms of Naphthalan oil, which are often used in medical

treatments, can contain up to 98.5% naphthenic content.[3] The bioactive components are

thought to be the polycyclic naphthenic hydrocarbons, particularly steranes, which have a

structural similarity to steroid hormones and provitamin D.[1][7] Conversely, efforts are made to

reduce the content of aromatic hydrocarbons, especially polycyclic ones, due to their potential

toxicity.[1][6]
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Chemical Composition of Naphthalan Oil
The chemical composition of Naphthalan oil is complex and varies depending on the source

and purification methods. However, the defining characteristic is its high concentration of

naphthenic hydrocarbons.[3][8] These are cyclic saturated hydrocarbons that contribute to the

oil's therapeutic properties.[8][9]

Table 1: Physicochemical Properties and Hydrocarbon Content of Naphthalan Oil

Parameter Value Reference

Specific Weight (d420) 0.9395 [10]

Naphthenic Hydrocarbons ~50% in crude oil [3]

Naphthenic Content in Purified

Oil
Up to 98.5% [3]

Resins 14.8% [10]

Asphaltenes 2.4% [11]

Sulfur 0.49% [11]

Nitrogen 0.31% [11]

Naphthenic Acids Up to 3% by weight [3]

Note: The exact composition can vary. This table represents typical values found in the

literature.

Bioactivity of Naphthenic Hydrocarbons
The naphthenic hydrocarbons in Naphthalan oil exhibit a range of biological activities, making

them a subject of interest for therapeutic applications. The primary effects observed are anti-

inflammatory, analgesic, and regenerative.[4][12][13] These properties contribute to its

effectiveness in treating various conditions, particularly skin ailments and rheumatic diseases.

[2][4][14]

Anti-inflammatory Effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1208902?utm_src=pdf-body
https://www.benchchem.com/product/b1208902?utm_src=pdf-body
https://en.wikipedia.org/wiki/Naftalan_oil
https://witmansgroup.com/understanding-naphthenic-oils-composition-and-characteristics/
https://witmansgroup.com/understanding-naphthenic-oils-composition-and-characteristics/
https://www.quora.com/What-are-the-components-of-naphthenic-oil
https://www.benchchem.com/product/b1208902?utm_src=pdf-body
https://naftalansm.com/?page_id=166
https://en.wikipedia.org/wiki/Naftalan_oil
https://en.wikipedia.org/wiki/Naftalan_oil
https://naftalansm.com/?page_id=166
https://www.scribd.com/document/919441918/Chemical-Composition-of-Naftalan-Oil-Using-Differe
https://www.scribd.com/document/919441918/Chemical-Composition-of-Naftalan-Oil-Using-Differe
https://www.scribd.com/document/919441918/Chemical-Composition-of-Naftalan-Oil-Using-Differe
https://en.wikipedia.org/wiki/Naftalan_oil
https://www.benchchem.com/product/b1208902?utm_src=pdf-body
https://naftalan-medical.az/en/blog/10-naftalan-nefti-ile-mualice-olunan-xestelikler-revmatizm-deri-ginekoloji-ve-nevroloji-problemlere-tebii-yanasma
https://www.researchgate.net/publication/385936488_ANALYSIS_OF_SCIENTIFIC_RESULTS_ON_THE_STUDY_OF_THERAPEUTIC_NAFTALAN_OIL
https://chinarhotel.az/en/naftalan-treatment/blog/benefits-of-naftalan-oil
https://pubmed.ncbi.nlm.nih.gov/12967511/
https://naftalan-medical.az/en/blog/10-naftalan-nefti-ile-mualice-olunan-xestelikler-revmatizm-deri-ginekoloji-ve-nevroloji-problemlere-tebii-yanasma
https://www.zagrebmed.com/en/services/dermatology/psoriasis-and-neurodermatitis/naftalan-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Naphthalan oil has demonstrated potent anti-inflammatory properties.[13] It is effective in

reducing pain and swelling associated with joint diseases like arthritis and rheumatism.[13]

Studies on psoriasis, a chronic inflammatory skin condition, have shown that Naphthalan
therapy can significantly reduce inflammatory activity.[14] A combination of purified Naphthalan
oil with salicylic acid was found to statistically significantly decrease the production of the pro-

inflammatory cytokine IL-8 in a psoriasis-like cell model.[15]

Effects on Skin Diseases
Naphthalan oil is widely used in dermatology for conditions such as psoriasis, eczema, and

dermatitis.[4][13] It helps to alleviate symptoms by promoting the renewal of skin layers and

maintaining moisture balance.[13] Clinical studies have demonstrated a significant reduction in

the Psoriasis Area and Severity Index (PASI) score in patients treated with Naphthalan oil.[16]

Table 2: Clinical Efficacy of Naphthalan Oil in Psoriasis Treatment

Study
Parameter

Baseline
(Mean ± SD)

After 3 Weeks
of Treatment
(Mean ± SD)

Statistical
Significance
(p-value)

Reference

PASI Score 23.1 ± 7.5 7.95 ± 4.08 < 0.000004 [1]

Immunomodulatory Effects
Immunohistochemical analysis of skin biopsies from psoriasis patients treated with Naphthalan
oil revealed a significant impact on the immune cell infiltrate. The treatment led to a marked

decrease in the number of T lymphocytes (CD3+, CD4+, and CD8+) in both the epidermis and

dermis.[16][17] This suggests an immunomodulatory mechanism of action.

Table 3: Effect of Naphthalan Oil on Lymphocyte Count in Psoriatic Skin
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Lymphocyte
Marker

Mean Decrease in
Epidermis (%)

Mean Decrease in
Dermis (%)

Reference

CD3 83 59 [16][17]

CD4 81 73 [16][17]

CD8 60 49 [16][17]

Effects on Cell Proliferation and Angiogenesis
In addition to its anti-inflammatory and immunomodulatory effects, Naphthalan therapy has

been shown to reduce epidermal proliferation.[17] The mean proliferation index (Ki-67 positive

cells) in the basal layer of the epidermis was decreased after treatment.[16][17] Furthermore,

Naphthalan therapy appears to have an effect on neovascularization, as evidenced by a

significant reduction in the number of new blood vessels in psoriatic lesions.[16]

Experimental Protocols
Detailed experimental protocols are often proprietary or not fully disclosed in publications.

However, based on the available literature, the following methodologies are representative of

the research conducted on Naphthalan oil.

Analysis of Chemical Composition
The chemical composition of Naphthalan oil is typically analyzed using a combination of

chromatographic and spectroscopic techniques.

Adsorption Chromatography: Used to separate the oil into different hydrocarbon groups,

such as naphthenic and aromatic hydrocarbons, using silica gel as the adsorbent.[6][18]

Gas-Liquid Chromatography (GLC): Employed for the detailed analysis of the separated

hydrocarbon fractions.[18]

Infrared (IR) Spectroscopy: Utilized to characterize the functional groups and structural

features of the isolated components, providing indirect quantification of naphthenic

structures.[18][19][20]
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Vacuum Distillation and Thermal Diffusion: These methods are used to separate the

hydrocarbon fractions based on boiling points and molecular structure for more detailed

investigation.[6][18]

Naphthalan Oil Sample Adsorption Chromatography
(Silica Gel)

Naphthenic Hydrocarbon
Fraction

Aromatic Hydrocarbon
Fraction
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Workflow for Chemical Analysis of Naphthalan Oil.

In Vitro Bioactivity Assays
Cell-based assays are crucial for understanding the molecular mechanisms of Naphthalan oil's

bioactivity.

Cell Culture: Human keratinocyte cell lines (e.g., HaCaT) are used to model the skin. A

psoriasis-like phenotype can be induced in these cells for disease-specific studies.[15]

Cell Viability Assays: Colorimetric methods like the MTT test or crystal violet staining are

used to determine the effect of Naphthalan oil preparations on cell viability.[15]

Apoptosis Assays: Flow cytometry is employed to evaluate the level of apoptosis

(programmed cell death) induced by the treatment.[15]

Cytokine Production Measurement: Enzyme-linked immunosorbent assay (ELISA) is used to

measure the production of pro-inflammatory cytokines, such as IL-8 and IL-1β, by the cells in

response to treatment.[15]

Clinical Studies in Psoriasis
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Clinical trials are essential for evaluating the therapeutic efficacy and safety of Naphthalan oil

in patients.

Patient Population: Studies typically include patients with chronic stationary psoriasis

(psoriasis vulgaris).[1][16]

Treatment Regimen: Topical application of Naphthalan oil, often for a duration of three

weeks.[1][16]

Efficacy Assessment: The Psoriasis Area and Severity Index (PASI) is a standardized tool

used to evaluate the clinical efficacy of the treatment.[1][16]

Immunohistochemistry: Skin biopsies are taken before and after treatment to analyze

changes in immune cell populations (e.g., CD3, CD4, CD8) and proliferation markers (e.g.,

Ki-67) using immunohistochemical staining.[16][17]

Potential Signaling Pathways
While the precise molecular targets of Naphthalan's naphthenic hydrocarbons are not fully

elucidated, the observed anti-inflammatory and anti-proliferative effects suggest interference

with key signaling pathways involved in the pathogenesis of inflammatory diseases.

Given the reduction in pro-inflammatory cytokines like IL-8 and the impact on T-cell infiltration

and keratinocyte proliferation, it is plausible that naphthenic hydrocarbons modulate pathways

such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK)

signaling cascades. These pathways are central regulators of inflammation and cell growth.
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Hypothesized Modulation of Inflammatory Signaling Pathways.

Conclusion and Future Directions
Naphthalan oil, with its high concentration of naphthenic hydrocarbons, represents a potent

natural therapeutic agent for a variety of inflammatory and proliferative conditions.[2] The
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bioactive components, particularly steranes, have demonstrated significant anti-inflammatory,

immunomodulatory, and anti-proliferative effects. While clinical evidence supports its efficacy,

especially in the treatment of psoriasis, further research is needed to fully elucidate the

molecular mechanisms of action.

Future investigations should focus on:

Isolation and Characterization of Specific Bioactive Molecules: Identifying the specific

naphthenic hydrocarbon structures responsible for the observed therapeutic effects.

Mechanism of Action Studies: Utilizing modern molecular biology techniques to pinpoint the

precise cellular targets and signaling pathways modulated by these compounds.

Standardization of Naphthalan Preparations: Developing standardized formulations to

ensure consistent efficacy and safety.

Expanded Clinical Trials: Conducting large-scale, randomized controlled trials to further

validate the therapeutic potential of Naphthalan oil in a broader range of diseases.

The continued exploration of Naphthalan's unique chemical and biological properties holds

promise for the development of novel therapeutics for challenging inflammatory and

autoimmune diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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